3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid

• IUPAC Name: 3-[3-(2-carboxyethoxy)phenoxy]propanoic acid
• InChI: InChI=1S/C12H14O6/c13-11(14)4-6-17-9-2-1-3-10(8-9)18-7-5-12(15)16/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
• InChI Key: JYDYGJKGXBHJBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCC(=O)O)OCCC(=O)O
• Molecular Formula: C12H14O6
• DSSTOX Substance ID: DTXSID80320591
• Molecular Weight: 254.24 g/mol
• CAS RN: 61479-41-2

Description

3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid, also known as 3,3'-dipropylidenebis(oxy)benzoic acid, is an organic compound that is used in a variety of scientific research applications. It is a white or off-white crystalline solid with a melting point of 91-93°C and a molecular weight of 264.3 g/mol. 3,3'-dipropylidenebis(oxy)benzoic acid is soluble in water and is readily available from chemical suppliers.

Scientific Research Applications

Synthesis and Material Development

Research has explored the synthesis of novel binuclear phthalocyanines formed by dioxyphenyl bridges, where phenylenebis(oxy)diphthalonitrile, a compound related to 3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid, was synthesized and investigated for its thermal and antioxidant properties. These compounds were characterized using various spectroscopic methods, highlighting their potential in material science and engineering applications due to their unique thermal and chemical stability (Ağırtaş, Gumus, Okumuş, & Dündar, 2012).

Metal-Organic Frameworks (MOFs)

The construction of copper metal–organic systems based on paddlewheel SBU (Secondary Building Unit) through altering the substituent positions of new flexible carboxylate ligands, including compounds similar to this compound, demonstrates the role of such compounds in forming discrete molecular chairs and coordination polymers. These complexes show diverse structural arrangements and have potential applications in catalysis, gas storage, and separation technologies (Dai et al., 2009).

Coordination Complexes for Dye Degradation

A study utilized a ether-bridged dicarboxylic acid, similar in structure to this compound, as a building block for the hydrothermal generation of coordination polymeric architectures aimed at the degradation of methyl violet dye. This research highlights the potential environmental applications of such compounds in water treatment and pollution remediation (Lu et al., 2021).

Luminescence Sensing for Ion Detection

Another study investigated a Zn-based metal-organic framework (MOF) utilizing a flexible dicarboxylic acid akin to this compound for the luminescence sensing of Fe3+ ions. This research demonstrates the potential of such compounds in the development of sensitive detectors for metal ions, which could have applications in environmental monitoring and chemical analysis (Liu & Liang, 2021).